1009-67-2(2-Methyl-3-phenylpropanoic Acid),A10414

2-Methyl-3-phenylpropanoic Acid Properties

Names and Identifiers

- alpha-methylhydrocinnamic acid
- 2-Benzylpropionic acid
- 2-Methyl-3-phenylpropanoic acid
- 2-Benzylpropanoic acid
- a-Methylhydrocinnamic acid
- α-methylhydrocinnamic acid
- a-Methyldihydrocinnamic acid
- α-Methylbenzenepropionic acid
- 2-Methyl-3-phenylpropionic acid
- 2-Benzylpropionicacid
- alfa-Methylhydrocinnamic acid
- 1009-67-2
- NSC 243716
- AMY25510
- MLS-0466784.0001
- CHEMBL1741113
- AKOS000345344
- J-000291
- UNII-HF5Q3W2PVC
- 2-methyl-3-phenyl-propionic acid
- AKOS016038108
- MFCD00192301
- Z513624710
- AS-44276
- alpha-Methyl-hydrocinnamic acid
- EN300-75110
- 2-Methyl-3-phenylpropanoic acid #
- NSC243716
- A897280
- alpha-Methylhydrocinnamic acid, 98%
- Benzenepropanoic acid, alpha-methyl-
- Benzenepropanoic acid, .alpha.-methyl-
- HF5Q3W2PVC
- SY185587
- CS-0106156
- SCHEMBL65930
- NSC-243716
- alpha -Methylhydrocinnamic acid
- A-Methylhydrocinnamic acid
- A10414
- alpha-Methylhydrocinnamic acid
- +Expand
- MDL： MFCD00192301
- InChIKey： MCIIDRLDHRQKPH-UHFFFAOYSA-N
- Inchi： 1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
- SMILES： CC(CC1=CC=CC=C1)C(=O)O

Computed Properties

Exact Mass: 164.08400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 164.08373
Heavy Atom Count: 12
Complexity: 148
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 1.94980
PSA: 37.30000
Refractive Index: 1.5155 (estimate)
Boiling Point: 167-168 °C/23 mmHg(lit.)
Melting Point: 39-41 °C (lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: White or light yellow solid
Solubility: Not determined
Density: 1.065 g/mL at 25 °C(lit.)

2-Methyl-3-phenylpropanoic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0003L8-250mg	Benzenepropanoic acid, α-methyl-	1009-67-2	95%	250mg	$10.00
A2B Chem LLC	AA03852-250mg	2-Methyl-3-phenylpropanoic acid	1009-67-2	95%	250mg	$9.00	2024-04-20
Aaron	AR0003TK-250mg	Benzenepropanoic acid, α-methyl-	1009-67-2	95%	250mg	$7.00
abcr	AB261136-1 g	2-Benzylpropionic acid; 97%	1009-67-2		1g	€54.80	2022-03-25
Ambeed	A481525-250mg	2-Methyl-3-phenylpropanoic acid	1009-67-2	95%	250mg	$12.0
Chemenu	CM278938-25g	2-Methyl-3-phenylpropanoic acid	1009-67-2	95%	25g	$344
Enamine	EN300-75110-0.05g	2-methyl-3-phenylpropanoic acid	1009-67-2	95%	0.05g	$19.0	2024-05-23
eNovation Chemicals LLC	D131719-1g	ALPHA-METHYLHYDROCINNAMICACID	1009-67-2	95%	1g	$235	2022-10-14
OTAVAchemicals	1048435-50MG	2-methyl-3-phenylpropanoic acid	1009-67-2	97%	50MG	$29	2023-07-09
TRC	M328293-50mg	2-Methyl-3-phenylpropanoic Acid	1009-67-2		50mg	$ 50.00	2022-06-04

2-Methyl-3-phenylpropanoic Acid Synthesis

Synthetic Circuit 1

2249754-38-7

1009-67-2

825-22-9

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 24 h, 80 °C

Reference

Weak, bidentate chelating group assisted cross-coupling of C(sp3)-H bonds in aliphatic acid derivatives with aryltrifluoroborates

Cai, Zhihua; et al, Chemical Communications (Cambridge, 2018, 54(90), 12766-12769

Synthetic Circuit 2

1248272-55-0

38385-67-0

1009-67-2

825-22-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 2 - 3 h, rt
2.1 Reagents: Hydrogen bromide Solvents: Water ; 24 h, 80 °C

Reference

Weak, bidentate chelating group assisted cross-coupling of C(sp3)-H bonds in aliphatic acid derivatives with aryltrifluoroborates

Cai, Zhihua; et al, Chemical Communications (Cambridge, 2018, 54(90), 12766-12769

Synthetic Circuit 3

2249754-96-7

153766-81-5

1009-67-2

825-22-9

Reaction Conditions

1.1 Reagents: Silver carbonate , Potassium carbonate Catalysts: Quinone , Palladium diacetate , N-[(1S)-1-[(4S)-4,5-Dihydro-4-(phenylmethyl)-2-oxazolyl]-2,2-dimethylpropyl]acet… Solvents: 2-Methyl-2-butanol ; 24 h, 100 °C
2.1 Reagents: Hydrogen bromide Solvents: Water ; 24 h, 80 °C

Reference

Weak, bidentate chelating group assisted cross-coupling of C(sp3)-H bonds in aliphatic acid derivatives with aryltrifluoroborates

Cai, Zhihua; et al, Chemical Communications (Cambridge, 2018, 54(90), 12766-12769

2-Methyl-3-phenylpropanoic Acid Raw materials

2-Methyl-3-phenylpropanoic Acid Preparation Products

2-Methyl-3-phenylpropanoic Acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1009-67-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:1009-67-2)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1009-67-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2-Methyl-3-phenylpropanoic Acid Related Literature

1. A general approach for the asymmetric synthesis of densely substituted piperidines and fully substituted piperidinones employing the asymmetric Mannich reaction as key step

Ainara Iza,Uxue Uria,Efraím Reyes,Luisa Carrillo,Jose L. Vicario RSC Adv. 2013 3 25800
2. Synthesis of N-propionylated (S?)-(?)-2-(pyrrolidin-2-yl)propan-2-ol and its use as a chiral auxiliary and selectivity marker in asymmetric aldol reactions

Erik Hedenstr?m,Fredrik Andersson,Mats Hjalmarsson J. Chem. Soc. Perkin Trans. 1 2000 1513
3. Reactions of some dicarbonyl compounds. Part III. Oxidation of some β-diketones with alkaline hydrogen peroxide

Wesley Cocker,David H. Grayson J. Chem. Soc. Perkin Trans. 1 1975 1347
4. Hydrogenation of acrylic acids catalysed by complexes of rhodium(I) containing mixed anhydrides of acrylic and diphenylphosphinous acids

Ahmed Iraqi,Neil R. Fairfax,Sheila A. Preston,Domenico C. Cupertino,Derek J. Irvine,David J. Cole-Hamilton J. Chem. Soc. Dalton Trans. 1991 1929
5. Asymmetric alkylations using SuperQuat auxiliaries—an investigation into the synthesis and stability of enolates derived from 5,5-disubstituted oxazolidin-2-ones

Steven D. Bull,Stephen G. Davies,Simon Jones,Hitesh J. Sanganee J. Chem. Soc. Perkin Trans. 1 1999 387
6. Oxazinanones as chiral auxiliaries: synthesis and evaluation in enolate alkylations and aldol reactions

Stephen G. Davies,A. Christopher Garner,Paul M. Roberts,Andrew D. Smith,Miles J. Sweet,James E. Thomson Org. Biomol. Chem. 2006 4 2753
7. The diastereoselectivity of electrophilic attack on trigonal carbon adjacent to a stereogenic centre: diastereoselective alkylation and protonation of open-chain enolates having a stereogenic centre carrying a silyl group at the β position

Roger A. N. C. Crump,Ian Fleming,John H. M. Hill,David Parker,N. Laxma Reddy,David Waterson J. Chem. Soc. Perkin Trans. 1 1992 3277
8. Indene-based scaffolds. Design and synthesis of novel serotonin 5-HT6receptor ligands

Ermitas Alcalde,Neus Mesquida,Jordi Frigola,Sara López-Pérez,Ramon Mercè Org. Biomol. Chem. 2008 6 3795
9. The absolute configurations of some aryl- and alkyl-substituted 3-phenylpropanoic acids

M. B. Watson,G. W. Youngson J. Chem. Soc. C 1968 258
10. Weak, bidentate chelating group assisted cross-coupling of C(sp3)–H bonds in aliphatic acid derivatives with aryltrifluoroborates

Zhihua Cai,Shangda Li,Yuzhen Gao,Lei Fu,Gang Li Chem. Commun. 2018 54 12766

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Cas no 1009-67-2 (2-Methyl-3-phenylpropanoic Acid)

2-Methyl-3-phenylpropanoic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Methyl-3-phenylpropanoic Acid Price

2-Methyl-3-phenylpropanoic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

2-Methyl-3-phenylpropanoic Acid Raw materials

2-Methyl-3-phenylpropanoic Acid Preparation Products

2-Methyl-3-phenylpropanoic Acid Suppliers

2-Methyl-3-phenylpropanoic Acid Related Literature

Related Categories

1009-67-2 (2-Methyl-3-phenylpropanoic Acid) Related Products